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Introduction
Azepan-1-yl(oxo)acetic acid, a derivative of both azepane and oxoacetic acid, represents a

class of compounds with significant potential in medicinal chemistry and drug development.

The incorporation of the seven-membered azepane ring, a privileged scaffold in numerous

biologically active molecules, combined with the reactive α-keto acid moiety, makes this

compound a versatile building block for the synthesis of novel therapeutic agents.

Understanding the structural and electronic properties of Azepan-1-yl(oxo)acetic acid is

paramount for its effective utilization in research and development. This technical guide

provides an in-depth analysis of the spectroscopic characteristics of this compound, offering

insights into its molecular structure through Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Due to the limited availability of published experimental spectra for Azepan-1-yl(oxo)acetic
acid, this guide will utilize high-quality predicted spectroscopic data as a primary reference.

This theoretical data, generated from advanced computational models, serves as a robust

framework for spectral interpretation and is supplemented with comparative data from

structurally related molecules to ensure the highest degree of scientific integrity.
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Molecular Structure and Key Features
Azepan-1-yl(oxo)acetic acid (C₈H₁₃NO₃) possesses a unique combination of functional

groups that dictate its spectroscopic signature. The key structural features include:

Azepane Ring: A saturated seven-membered heterocycle containing one nitrogen atom. The

flexibility of this ring can lead to multiple conformations in solution, potentially influencing the

NMR spectrum.

Amide Linkage: The nitrogen of the azepane ring is acylated, forming a tertiary amide. This

functional group exhibits characteristic signals in both IR and NMR spectra.

α-Keto Acid Moiety: This functionality consists of a carboxylic acid directly attached to a

ketone. The two carbonyl groups and the acidic proton are defining features in the

spectroscopic analysis.

The interplay of these groups results in a distinct spectroscopic profile that can be used for the

unambiguous identification and characterization of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For Azepan-1-yl(oxo)acetic acid, both ¹H and ¹³C NMR provide critical

information for structural confirmation.

¹H NMR Spectroscopy
The proton NMR spectrum of Azepan-1-yl(oxo)acetic acid is expected to show distinct signals

corresponding to the protons of the azepane ring and the acidic proton of the carboxylic acid.

Due to the conformational flexibility of the seven-membered ring and the presence of the amide

bond, some of the proton signals may exhibit broadness.

Table 1: Predicted ¹H NMR Chemical Shifts for Azepan-1-yl(oxo)acetic acid
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Protons
Predicted Chemical
Shift (ppm)

Multiplicity Integration

H-2', H-7' (α to N) 3.5 - 3.7 Multiplet 4H

H-3', H-6' (β to N) 1.7 - 1.9 Multiplet 4H

H-4', H-5' (γ to N) 1.5 - 1.7 Multiplet 4H

-COOH 10.0 - 12.0 Broad Singlet 1H

Note: Predicted data is based on computational models and may vary from experimental

values.

Interpretation and Causality:

Azepane Protons: The protons on the carbons adjacent to the nitrogen (H-2', H-7') are

expected to be the most deshielded of the ring protons due to the electron-withdrawing effect

of the nitrogen atom. The remaining methylene protons of the azepane ring (H-3', H-4', H-5',

H-6') will appear as a complex set of overlapping multiplets in the aliphatic region. The exact

chemical shifts and multiplicities will be highly dependent on the solvent and the

conformational dynamics of the ring.

Carboxylic Acid Proton: The proton of the carboxylic acid is highly deshielded and will appear

as a broad singlet at a significantly downfield chemical shift. Its broadness is a result of

hydrogen bonding and chemical exchange with residual water in the NMR solvent.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides a count of the unique carbon environments in the

molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for Azepan-1-yl(oxo)acetic acid
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Carbon Predicted Chemical Shift (ppm)

C=O (Amide) 165 - 170

C=O (Ketone) 180 - 185

COOH 160 - 165

C-2', C-7' (α to N) 45 - 50

C-3', C-6' (β to N) 25 - 30

C-4', C-5' (γ to N) 25 - 30

Note: Predicted data is based on computational models and may vary from experimental

values.

Interpretation and Causality:

Carbonyl Carbons: Three distinct signals are expected in the downfield region of the

spectrum, corresponding to the three carbonyl carbons. The ketonic carbonyl is typically the

most deshielded, followed by the amide and carboxylic acid carbonyls.

Azepane Carbons: The carbons of the azepane ring will appear in the aliphatic region. The

carbons directly attached to the nitrogen (C-2', C-7') will be at a lower field compared to the

other ring carbons due to the electronegativity of the nitrogen atom.

Experimental Protocol: NMR Data Acquisition
A standardized protocol for acquiring high-quality NMR data for a compound like Azepan-1-
yl(oxo)acetic acid would be as follows:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a

deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent is critical as it can

influence the chemical shifts, particularly of exchangeable protons.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

signal dispersion and sensitivity.
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¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to

achieve a good signal-to-noise ratio.

Typical spectral width: -2 to 16 ppm.

Use a relaxation delay (d1) of at least 1-2 seconds.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum.

A larger number of scans will be required compared to ¹H NMR due to the lower natural

abundance of the ¹³C isotope.

Typical spectral width: 0 to 220 ppm.

Data Processing: Process the raw data using appropriate software (e.g., MestReNova,

TopSpin). This includes Fourier transformation, phase correction, baseline correction, and

referencing the spectra to the residual solvent peak.
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Caption: Workflow for ATR-IR spectroscopy.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is invaluable for confirming its identity.

Table 4: Predicted Mass Spectrometry Data for Azepan-1-yl(oxo)acetic acid

Ion Predicted m/z

[M+H]⁺ 172.0917

[M+Na]⁺ 194.0736

[M-H]⁻ 170.0772

Note: Predicted data is based on computational models and may vary from experimental

values.

Interpretation and Causality:

Molecular Ion: In a high-resolution mass spectrum (HRMS), the presence of a protonated

molecule [M+H]⁺ at m/z 172.0917 (for C₈H₁₄NO₃⁺) or a deprotonated molecule [M-H]⁻ at m/z

170.0772 (for C₈H₁₂NO₃⁻) would confirm the molecular formula. Adducts with sodium

[M+Na]⁺ are also commonly observed.

Fragmentation Pattern: The fragmentation of Azepan-1-yl(oxo)acetic acid would likely

proceed through several pathways, including:

Loss of CO₂ (44 Da) from the carboxylic acid.

Loss of CO (28 Da) from the keto group.

Cleavage of the amide bond, leading to fragments corresponding to the azepane ring and

the oxoacetic acid moiety.

Fragmentation of the azepane ring itself.

Experimental Protocol: Mass Spectrometry Data
Acquisition
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A general protocol for obtaining a mass spectrum using electrospray ionization (ESI) is as

follows:

Sample Preparation: Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a

suitable solvent such as methanol, acetonitrile, or a mixture with water. A small amount of a

volatile acid (e.g., formic acid) or base (e.g., ammonium hydroxide) may be added to

promote ionization.

Instrumentation: Use a mass spectrometer equipped with an ESI source, such as a

quadrupole time-of-flight (Q-TOF) or an Orbitrap instrument, for high-resolution

measurements.

Data Acquisition:

Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-20 µL/min).

Acquire the mass spectrum in either positive or negative ion mode.

For fragmentation studies, perform tandem mass spectrometry (MS/MS) by selecting the

molecular ion and subjecting it to collision-induced dissociation (CID).

Data Analysis: Analyze the resulting spectrum to determine the accurate mass of the

molecular ion and to identify the major fragment ions.

Sample Preparation Ionization (ESI) Mass Analysis

Prepare Dilute Solution Infuse into ESI Source Generate Gaseous Ions Separate Ions by m/z Detect Ions Generate Mass Spectrum

Click to download full resolution via product page

Caption: Simplified workflow for ESI-MS analysis.

Conclusion
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The spectroscopic data, whether predicted or experimental, provides a detailed fingerprint of

Azepan-1-yl(oxo)acetic acid. The combination of NMR, IR, and MS allows for the

unambiguous confirmation of its structure and provides a foundation for its use in further

chemical synthesis and biological studies. The methodologies and interpretations presented in

this guide offer a comprehensive framework for researchers, scientists, and drug development

professionals working with this and structurally related compounds. The self-validating nature

of using these techniques in concert ensures a high degree of confidence in the structural

elucidation process.

References
At present, specific peer-reviewed articles detailing the experimental spectroscopic data for

Azepan-1-yl(oxo)acetic acid are not readily available in the public domain. The information

presented is based on established principles of spectroscopic interpretation and high-quality

computational predictions. For experimental data, it is recommended to consult the Certificate

of Analysis from a commercial supplier or to perform the analyses as described in the

experimental protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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